Cas no 90252-88-3 (Hexanoic acid, 5-methyl-3-methylene-)

• Product Name: Hexanoic acid, 5-methyl-3-methylene-
• CAS No: 90252-88-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 791210
• PubChem ID: 13159268
• Update Time: 2025-04-19

Hexanoic acid, 5-methyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-methyl-3-methylene-
• 5-methyl-3-methylidenehexanoic acid
• AKOS006383946
• DTXSID80523282
• 90252-88-3

• Inchi： 1S/C8H14O2/c1-6(2)4-7(3)5-8(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： YSKNMQIWBNRHTC-UHFFFAOYSA-N
• SMILES： OC(CC(=C)CC(C)C)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų